Zn(II) Deuteroporphyrin IX 2,4 bis ethylene glycol

• Molecular Formula: C34H36N4O8Zn
• Molecular Weight: 694.1 g/mol
• InChI: InChI=1S/C34H38N4O8.Zn/c1-15-19(5-7-31(43)44)25-12-26-20(6-8-32(45)46)16(2)22(36-26)10-27-34(30(42)14-40)18(4)24(38-27)11-28-33(29(41)13-39)17(3)23(37-28)9-21(15)35-25;/h9-12,29-30,39-42H,5-8,13-14H2,1-4H3,(H4,35,36,37,38,43,44,45,46);/q;+2/p-2
• InChIKey: OLFFCDGYTYSFTK-UHFFFAOYSA-L

Zinc Protoporphyrin IX (ZnPP) Overview: A Competitive Heme Oxygenase-1 Inhibitor with Multi-Target Activity

Zinc 3-[18-(2-carboxyethyl)-8,13-bis(1,2-dihydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoic acid, commonly known as Zinc Protoporphyrin IX (ZnPP), is a metalloporphyrin derivative of heme that functions as a competitive inhibitor of heme oxygenase (HO), the rate-limiting enzyme in heme degradation that produces carbon monoxide (CO), biliverdin, and iron [1]. ZnPP is an endogenous metabolite that accumulates during iron deficiency and lead poisoning, and has been widely utilized as a pharmacological tool to investigate the roles of the HO/CO pathway in various physiological and pathological processes [2]. Beyond HO inhibition, ZnPP exhibits distinct cellular activities, including the inhibition of nitric oxide synthase (NOS) isoforms and the suppression of cancer cell proliferation through mechanisms that are partially independent of HO-1 inhibition [3].

HO/CO pathway inhibition studies

Competitive heme oxygenase inhibitor tool

Cancer cell signaling assay context

Reported Wnt/β-catenin pathway modulation

Multi-target enzyme inhibition research

NOS and telomerase activity context

• [1] Maines, M. D. (1981). Zinc protoporphyrin is a selective inhibitor of heme oxygenase activity in the neonatal rat. Biochimica et Biophysica Acta (BBA) - General Subjects, 673, 339-350. View Source
• [2] Vreman, H. J., Cipkala, D. A., & Stevenson, D. K. (1996). Characterization of porphyrin heme oxygenase inhibitors. Canadian Journal of Physiology and Pharmacology, 74(3), 278-285. View Source
• [3] Wang, S., Avery, J. E., Hannafon, B. N., Lind, S. E., & Ding, W. Q. (2013). Zinc protoporphyrin suppresses cancer cell viability through a heme oxygenase-1-independent mechanism: The involvement of the Wnt/β-catenin signaling pathway. Biochemical Pharmacology, 85(11), 1611-1618. View Source

Critical Differentiation: Why ZnPP IX Cannot Be Substituted by Other Metalloporphyrins

While several metalloporphyrins, such as tin protoporphyrin (SnPP), zinc mesoporphyrin (ZnMP), and chromium mesoporphyrin (CrMP), are recognized as HO inhibitors, their biological and pharmacological profiles diverge significantly from ZnPP IX. Direct comparative studies reveal that ZnPP IX possesses unique cytotoxic and anti-proliferative effects on cancer cells that are not shared by SnPP, despite SnPP's comparable potency as an HO-1 inhibitor [1]. Furthermore, ZnPP IX exhibits a distinct selectivity profile for nitric oxide synthase (NOS) isoforms and demonstrates a pronounced photolability that contrasts with the photoreactivity of other metalloporphyrins like tin deuteroporphyrin [2]. These differences in off-target activity, cellular mechanism, and physicochemical properties preclude the simple interchange of ZnPP IX with other in-class HO inhibitors and necessitate its specific procurement for applications where these unique attributes are required.

ZnPP IX (Target)

Other Metalloporphyrins

Reported to reduce cancer cell viability and β-catenin signaling

SnPP lacks comparable cytotoxicity and β-catenin modulation

Preferential nNOS inhibition reported

NOS selectivity profile not characterized for most other metalloporphyrins

Pronounced photolability; requires light-protected handling

Tin porphyrins are photoreactive; may alter experimental light-dependent outcomes

• [1] Wang, S., Avery, J. E., Hannafon, B. N., Lind, S. E., & Ding, W. Q. (2013). Zinc protoporphyrin suppresses cancer cell viability through a heme oxygenase-1-independent mechanism: The involvement of the Wnt/β-catenin signaling pathway. Biochemical Pharmacology, 85(11), 1611-1618. View Source
• [2] Vreman, H. J., Cipkala, D. A., & Stevenson, D. K. (1996). Characterization of porphyrin heme oxygenase inhibitors. Canadian Journal of Physiology and Pharmacology, 74(3), 278-285. View Source

Quantitative Differentiation of Zinc Protoporphyrin IX: Evidence-Based Selection Criteria

Superior Anti-Proliferative Activity in Cancer Cells Compared to Tin Protoporphyrin (SnPP)

ZnPP IX demonstrates a unique cytotoxic effect on cancer cells that is not observed with the equally potent HO-1 inhibitor, tin protoporphyrin (SnPP). In human ovarian (A2780) and prostate (DU145) cancer cells, ZnPP significantly inhibits cell viability, while SnPP is 'much less cytotoxic' at comparable concentrations [1]. This effect is mediated, in part, by ZnPP's ability to diminish β-catenin expression and suppress β-catenin-mediated signaling, a mechanism not shared by SnPP [1].

Anti-Proliferative vs SnPP

Head-to-head

ZnPP: markedly cytotoxic; reduces β-catenin expression SnPP: much less cytotoxic; no β-catenin effect

Supports HO-1 independent cytotoxicity research

Direct IC50 comparison for free ZnPP vs. SnPP not reported

Evidence Dimension	Cancer Cell Viability / Cytotoxicity
Target Compound Data	Significant reduction in viability; diminishes β-catenin expression and suppresses Wnt/β-catenin signaling [1]
Comparator Or Baseline	Tin protoporphyrin (SnPP): 'much less cytotoxic'; no effect on β-catenin expression [1]
Quantified Difference	Qualitatively, ZnPP is markedly more cytotoxic than SnPP; quantitative IC50 values for ZnPP in specific cancer cell lines are reported elsewhere (e.g., 2.14 ± 0.083 μM for ZnPP-NPs in PC3 cells [2]), but direct head-to-head quantitative cytotoxicity data for free ZnPP vs. SnPP in these specific cell lines are not provided.
Conditions	Human ovarian (A2780) and prostate (DU145) cancer cell lines [1]

Why This Matters

For researchers investigating HO-1 independent anti-cancer mechanisms or seeking a metalloporphyrin with intrinsic cytotoxic activity, ZnPP IX is the preferred tool compound over SnPP, which lacks this activity.

• [1] Wang, S., Avery, J. E., Hannafon, B. N., Lind, S. E., & Ding, W. Q. (2013). Zinc protoporphyrin suppresses cancer cell viability through a heme oxygenase-1-independent mechanism: The involvement of the Wnt/β-catenin signaling pathway. Biochemical Pharmacology, 85(11), 1611-1618. View Source
• [2] Rouhani, H., Sepehri, N., Montazeri, H., Khoshayand, M. R., Ghahremani, M. H., Ostad, S. N., ... & Dinarvand, R. (2014). Zinc protoporphyrin polymeric nanoparticles: Potent heme oxygenase inhibitor for cancer therapy. Pharmaceutical Research, 31(8), 2124-2139. View Source

Differential Bone Marrow Toxicity Profile Relative to Tin Porphyrins

ZnPP IX and its analog zinc mesoporphyrin (ZnMP) exhibit significant inhibitory effects on bone marrow hematopoietic colony growth, a property not shared by tin protoporphyrin (SnPP) or tin mesoporphyrin (SnMP). At concentrations ranging from 1 to 20 μM, both ZnPP and ZnMP produced significant inhibition of human and rabbit bone marrow erythroid (CFU-E, BFU-E) and myeloid (CFU-GM) colony growth [1]. In contrast, tin protoporphyrin and tin mesoporphyrin did not display any significant bone marrow toxicity when used at similar concentrations [1].

Bone Marrow Toxicity vs SnPP

Head-to-head

ZnPP: significant inhibition of CFU-E, BFU-E, CFU-GM at 1–20 µM SnPP: no significant bone marrow toxicity

Supports hematotoxicity modeling studies

Colony count IC50 values not provided

Evidence Dimension	Bone Marrow Hematopoietic Colony Growth Inhibition
Target Compound Data	Significant inhibition of CFU-E, BFU-E, and CFU-GM colony growth at 1-20 μM [1]
Comparator Or Baseline	Tin protoporphyrin (SnPP) and tin mesoporphyrin (SnMP): 'did not display any significant bone marrow toxicity' at similar concentrations [1]
Quantified Difference	Qualitatively, ZnPP and ZnMP are toxic to hematopoietic progenitors, while SnPP and SnMP are not. Quantitative colony counts or IC50 values are not provided in the abstract, but the effect is described as 'significant'.
Conditions	Human and rabbit bone marrow cultures; CFU-E, BFU-E, and CFU-GM colony-forming assays [1]

Why This Matters

This differential toxicity profile is critical for experimental design in studies involving hematopoiesis or for researchers concerned about off-target effects on bone marrow. ZnPP IX may serve as a tool to model or study hematotoxicity, while SnPP may be a safer alternative for studies where bone marrow suppression is a confounding factor.

• [1] Lutton, J. D., Abraham, N. G., Drummond, G. S., Levere, R. D., & Kappas, A. (1997). Zinc porphyrins: Potent inhibitors of hematopoieses in animal and human bone marrow. Proceedings of the National Academy of Sciences, 94(4), 1432-1436. View Source

Superior Telomerase Inhibition Compared to Tin and Iron Protoporphyrins

In a direct comparison of three metalloporphyrins, ZnPP was identified as the most effective inhibitor of telomerase activity in hepatoma cells. ZnPP down-regulated telomerase expression and was the 'best overall inhibitor of telomerase activity in intact cells and in vitro assays, with IC50 and EC50 values of ca 2.5 and 6 µM respectively' [1]. This activity was superior to that of tin protoporphyrin (SnPP) and iron protoporphyrin (FePP), which were less effective in decreasing DNA synthesis and cellular proliferation in the same model [1].

Telomerase Inhibition

Head-to-head

IC50 ≈ 2.5 µM; EC50 ≈ 6 µM in hepatoma cells

Ranked most potent among ZnPP, SnPP, FePP

Telomerase inhibition assay context

Reported as most effective MPP in tested set

Evidence Dimension	Telomerase Activity Inhibition
Target Compound Data	IC50 = ca. 2.5 µM; EC50 = ca. 6 µM; down-regulates telomerase expression [1]
Comparator Or Baseline	Tin protoporphyrin (SnPP) and iron protoporphyrin (FePP): less effective in decreasing DNA synthesis and cellular proliferation; ZnPP was the 'most effective MPP' [1]
Quantified Difference	ZnPP is the most potent inhibitor among the three MPPs tested, with quantitative IC50 and EC50 values reported only for ZnPP.
Conditions	Hepatoma cell lines; telomeric repeat amplification protocol (TRAP) assay and direct telomerase activity assays [1]

Why This Matters

For researchers investigating telomerase as a therapeutic target or studying the role of metalloporphyrins in telomere biology, ZnPP IX is the most potent and well-characterized tool compound among its class.

• [1] Zhu, Z., Tran, H., Mathahs, M. M., Fink, B. D., Albert, J. A., & Monnier, V. M. (2006). Zinc protoporphyrin binding to telomerase complexes and inhibition of telomerase activity. Electrophoresis, 27(5-6), 1140-1148. View Source

Isoform-Selective Inhibition of Nitric Oxide Synthase (NOS) with Quantified Potency

ZnPP IX exhibits a distinct profile of inhibition across the three isoforms of nitric oxide synthase (NOS). It inactivates nNOS (neuronal NOS) with an IC50 of 800 nM (0.8 µM), while the inducible (iNOS) and endothelial (eNOS) isoforms are inhibited with higher IC50 values of 4 µM and 5 µM, respectively . This demonstrates a moderate selectivity for nNOS over iNOS and eNOS.

NOS Isoform Inhibition

Data to verify

nNOS IC50 = 0.8 µM; iNOS IC50 = 4 µM; eNOS IC50 = 5 µM

nNOS-preferring inhibition context

Approximately 5-fold selectivity for nNOS over iNOS/eNOS

Evidence Dimension	Nitric Oxide Synthase (NOS) Isoform Inhibition
Target Compound Data	nNOS IC50 = 0.8 µM; iNOS IC50 = 4 µM; eNOS IC50 = 5 µM
Comparator Or Baseline	No direct comparator data for other metalloporphyrins in this specific source, but this quantifies ZnPP's unique NOS inhibition profile.
Quantified Difference	ZnPP is approximately 5-fold more potent against nNOS (0.8 µM) than against iNOS (4 µM) or eNOS (5 µM).
Conditions	In vitro enzyme inhibition assays for recombinant NOS isoforms

Why This Matters

This selectivity profile is essential for experimental design in studies of the NO/cGMP pathway, particularly when aiming to dissect the contributions of specific NOS isoforms. Researchers requiring nNOS-preferring inhibition will find ZnPP IX a suitable tool.

Distinct Photolability Contrasting with Tin-Based Porphyrins

A comparative study of metalloporphyrin inhibitors characterized ZnPP IX as possessing 'pronounced photolability' in contrast to tin-based porphyrins, such as tin protoporphyrin (SnPP) and tin mesoporphyrin (SnMP), which were noted to be 'significantly photoreactive' [1]. This indicates that ZnPP IX is more susceptible to light-induced degradation than its tin counterparts, which may be activated by light.

Photolability

Class-level inference

ZnPP: pronounced photolability SnPP/SnMP: significantly photoreactive

Light-sensitive handling required; tin porphyrins may suit photodynamic applications

May affect experimental stability under light exposure

Evidence Dimension	Photoreactivity / Photolability
Target Compound Data	'Pronounced photolability' [1]
Comparator Or Baseline	Tin protoporphyrin (SnPP) and tin mesoporphyrin (SnMP): 'significantly photoreactive' [1]
Quantified Difference	Qualitative difference in photosensitivity; ZnPP is more labile, while tin porphyrins are more photoreactive.
Conditions	In vitro characterization of metalloporphyrin inhibitors [1]

Why This Matters

This property dictates specific handling and storage requirements. ZnPP IX must be protected from light to maintain stability, whereas tin porphyrins may be employed in photodynamic therapy applications due to their photoreactivity. Researchers must select the compound based on the compatibility with their experimental lighting conditions and objectives.

• [1] Vreman, H. J., Cipkala, D. A., & Stevenson, D. K. (1996). Characterization of porphyrin heme oxygenase inhibitors. Canadian Journal of Physiology and Pharmacology, 74(3), 278-285. View Source

Optimal Use Cases for Zinc Protoporphyrin IX Based on Quantitative Differentiation

Investigating HO-1 Independent Anti-Cancer Mechanisms

ZnPP IX is uniquely suited for studies aiming to dissect HO-1-independent pathways in cancer biology. As demonstrated in head-to-head comparisons, ZnPP IX inhibits cancer cell proliferation and suppresses β-catenin signaling, while the equipotent HO-1 inhibitor SnPP lacks these effects [1]. This makes ZnPP IX the preferred tool for experiments where the objective is to study mechanisms beyond simple HO-1 inhibition.

Modeling and Studying Hematotoxicity in Bone Marrow

The differential bone marrow toxicity profile of ZnPP IX, where it significantly inhibits hematopoietic colony growth at concentrations of 1-20 µM while tin porphyrins do not [2], positions ZnPP IX as a valuable agent for modeling hematotoxicity or for investigating the role of HO-1 and its inhibition in hematopoiesis. Researchers studying the adverse effects of lead poisoning or iron deficiency may also find this property relevant.

Probing Telomerase Biology and Developing Telomerase-Targeted Therapies

Given its superior potency as a telomerase inhibitor compared to SnPP and FePP, with an IC50 of ~2.5 µM in hepatoma cells [3], ZnPP IX is an excellent chemical probe for investigating telomerase function in cancer. Its intrinsic fluorescence also facilitates imaging studies of cellular localization and complex formation [3].

Selective Inhibition of Neuronal Nitric Oxide Synthase (nNOS)

ZnPP IX's quantified selectivity profile, with a 5-fold preference for inhibiting nNOS (IC50 0.8 µM) over iNOS (4 µM) and eNOS (5 µM) , makes it a useful tool in neuroscience and cardiovascular research where selective modulation of the nNOS/NO pathway is desired. Researchers should consider this selectivity when designing experiments to parse the contributions of different NOS isoforms.

Application

Selection Property

Validation Focus

HO-1 independent cancer signaling studies

Cytotoxic and β-catenin modulatory activity

Verify β-catenin pathway suppression and cell viability endpoints

Hematotoxicity modeling in bone marrow

Bone marrow CFU inhibition profile

Review CFU-E, BFU-E, CFU-GM colony growth endpoints

Telomerase function and inhibition research

Telomerase activity inhibition potency

Confirm telomerase activity reduction in target cell models

nNOS-preferring pathway research

NOS isoform selectivity profile

Confirm nNOS inhibition potency and selectivity in relevant assays

• [1] Wang, S., Avery, J. E., Hannafon, B. N., Lind, S. E., & Ding, W. Q. (2013). Zinc protoporphyrin suppresses cancer cell viability through a heme oxygenase-1-independent mechanism: The involvement of the Wnt/β-catenin signaling pathway. Biochemical Pharmacology, 85(11), 1611-1618. View Source
• [2] Lutton, J. D., Abraham, N. G., Drummond, G. S., Levere, R. D., & Kappas, A. (1997). Zinc porphyrins: Potent inhibitors of hematopoieses in animal and human bone marrow. Proceedings of the National Academy of Sciences, 94(4), 1432-1436. View Source
• [3] Zhu, Z., Tran, H., Mathahs, M. M., Fink, B. D., Albert, J. A., & Monnier, V. M. (2006). Zinc protoporphyrin binding to telomerase complexes and inhibition of telomerase activity. Electrophoresis, 27(5-6), 1140-1148. View Source